Cas no 54090-08-3 (2-Chloro-5-(trifluoromethyl)benzene-1-sulfonyl chloride)

2-Chloro-5-(trifluoromethyl)benzene-1-sulfonyl chloride is a versatile intermediate in organic synthesis, offering high purity and stability. Its unique structure facilitates the synthesis of complex organic molecules, particularly those requiring trifluoromethyl groups. The compound's reactivity and selectivity make it an essential tool for chemists engaged in drug discovery and materials science.
2-Chloro-5-(trifluoromethyl)benzene-1-sulfonyl chloride structure
54090-08-3 structure
Product Name:2-Chloro-5-(trifluoromethyl)benzene-1-sulfonyl chloride
CAS No:54090-08-3
MF:C7H3Cl2F3O2S
MW:279.063729524612
MDL:MFCD00052310
CID:89792
PubChem ID:2734274
Update Time:2025-07-29

2-Chloro-5-(trifluoromethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-(trifluoromethyl)benzene-1-sulfonyl chloride
    • 2-Chloro-5-(trifluoromethyl)benzenesulfonyl chloride
    • 2-CHLORO-5-(TRIFLUOROMETHYL)BENZENE-1-SULFON
    • 2-Chloro-5-(trifluoromethyl)benzenesulphonyl chloride
    • CS-W012288
    • 2-chloro-5-trifluoromethylbenzenesulfonyl chloride
    • AKOS001044540
    • 2-chloro-5-(trifluoromethyl)benzenesulphonylchloride
    • 2-chloro-5-(trifluoromethyl)benzenesulfonyl chloride, AldrichCPR
    • 2-Chloro-5-(Trifluoromethyl)Benzene-1-SulfonylChloride
    • 2-chloranyl-5-(trifluoromethyl)benzenesulfonyl chloride
    • A829956
    • FERRICAMMONIUMOXALATE
    • 54090-08-3
    • FT-0611804
    • MFCD00052310
    • SY061753
    • 2-chloro-5-trifluoromethylbenzenesulfonylchloride
    • EN300-17189
    • AS-30433
    • SCHEMBL67766
    • DTXSID80370192
    • 2-chloro-5-(trifluoromethyl)- benzenesulfonyl chloride
    • 2-chloro-5-(trifluoromethyl)benzenesulfonylchloride
    • DB-020844
    • STL301685
    • 670-845-3
    • MDL： MFCD00052310
    • Inchi： 1S/C7H3Cl2F3O2S/c8-5-2-1-4(7(10,11)12)3-6(5)15(9,13)14/h1-3H
    • InChI Key： ZEYKLMDPUOVUCR-UHFFFAOYSA-N
    • SMILES： ClC1=CC=C(C(F)(F)F)C=C1S(=O)(=O)Cl

Computed Properties

  • Exact Mass: 277.91800
  • Monoisotopic Mass: 277.918
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 42.5A^2

Experimental Properties

  • Color/Form: powder
  • Density: 1.626
  • Melting Point: No data available
  • Boiling Point: 76-78 ºC (0.6 torr)
  • Flash Point: 117-119°C/1.0mm
  • Refractive Index: 1.508-1.510
  • PSA: 42.52000
  • LogP: 4.36710
  • Solubility: React with water
  • Sensitiveness: Moisture Sensitive

2-Chloro-5-(trifluoromethyl)benzene-1-sulfonyl chloride Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314,H318
  • Warning Statement： P280,P305+P351+P338,P309,P310
  • Hazardous Material transportation number：3265
  • Hazard Category Code： R34
  • Safety Instruction： S45-S36/37/39-S26
  • Hazardous Material Identification： C
  • Packing Group：II
  • Hazard Level：8
  • Safety Term：8
  • Packing Group：II
  • Risk Phrases：R34
  • HazardClass：8
  • PackingGroup：Ⅱ
  • Storage Condition：Sealed in dry,2-8°C

2-Chloro-5-(trifluoromethyl)benzene-1-sulfonyl chloride Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Chloro-5-(trifluoromethyl)benzene-1-sulfonyl chloride Pricemore >>

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